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Compound of Interest

Compound Name: (1-Bromoethyl)cyclohexane

Cat. No.: B150787

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (1-
Bromoethyl)cyclohexane (CAS No. 1073-42-3), a key intermediate in various organic
syntheses. Adherence to these guidelines is critical to ensure the safety of laboratory personnel
and the integrity of research.

Chemical and Physical Properties

(1-Bromoethyl)cyclohexane is a halogenated hydrocarbon with a chiral center, making it a
valuable building block in the synthesis of complex molecules.[1] Its physical and chemical
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b150787?utm_src=pdf-interest
https://www.benchchem.com/product/b150787?utm_src=pdf-body
https://www.benchchem.com/product/b150787?utm_src=pdf-body
https://www.benchchem.com/product/b150787?utm_src=pdf-body
https://www.vulcanchem.com/product/vc21206589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C8H15Br [1112]
Molecular Weight 191.11 g/mol [11[2][3]

Physical State

Liquid at room temperature

[1]

Boiling Point 70.5-71 °C (at 6 Torr) [1112]
Density 1.2096 g/cm3 (at 25°C) [1][2]
LogP 3.35010 [1][2]
XLogP3 3.8 [1][2][3]
Hydrogen Bond Donor Count 0 [1][2]
zzirnotgen Bond Acceptor 0 (2]
Rotatable Bond Count 1 [1]12]

Hazard Identification and GHS Classification

(1-Bromoethyl)cyclohexane is classified as a hazardous substance. The primary hazards are

associated with its corrosive and irritant properties.[3]

Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[3]
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation[3]

Signal Word: Danger|[3]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling (1-Bromoethyl)cyclohexane to

minimize exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

To protect against splashes
and vapors that can cause

serious eye damage.[4]

Skin Protection

Flame-resistant lab coat worn
over full-length clothing.
Chemically resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact, which
may cause irritation. A lab coat
provides a barrier against

spills.[4]

Respiratory Protection

Use in a well-ventilated fume
hood. If ventilation is
inadequate, a NIOSH/MSHA
approved respirator with an
organic vapor cartridge is

recommended.

To prevent inhalation of
vapors, which may cause

respiratory irritation.[4]

Handling and Storage

Proper handling and storage procedures are essential to maintain the quality of the chemical

and prevent accidents.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b150787?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoethynyl_cyclohexene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoethynyl_cyclohexene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoethynyl_cyclohexene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Procedure

Guideline

Handling

Avoid contact with skin, eyes, and personal
clothing. Wash hands thoroughly after handling.
Avoid breathing fumes. Use only with adequate
ventilation. Wear suitable protective clothing,
gloves, and eye/face protection.[5] Keep away

from heat, sparks, and open flames.[4]

Storage

Store in a tightly-closed container when not in
use. Store in a cool, dry, well-ventilated area
away from incompatible substances such as
strong oxidizing agents. Keep away from

sources of ignition.[4][5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[5]

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[5]

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Obtain medical aid

immediately.[5]

Ingestion

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[5]
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Accidental Release and Fire-Fighting Measures

Situation Procedure

Evacuate the area. Remove all sources of
ignition. Wear protective equipment and keep
unprotected personnel away. Ensure adequate

Accidental Release ventilation. Absorb the spill with inert material
(e.g., sand, vermiculite) and place it in a sealed
container for disposal. Do not allow the spill to
enter drains.[4][5]

Use carbon dioxide, dry chemical powder, or

alcohol-resistant foam. Do not use a direct water
Fire-Fighting jet.[4] During a fire, irritating and highly toxic

gases such as carbon oxides and hydrogen

bromide may be generated.[5]

Experimental Protocol: General Procedure for
Handling (1-Bromoethyl)cyclohexane

The following is a generalized protocol for handling (1-Bromoethyl)cyclohexane in a
laboratory setting. Specific experimental procedures should be adapted based on the nature of

the reaction.
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Caption: A generalized workflow for the safe handling of (1-Bromoethyl)cyclohexane in a
laboratory setting.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical decision-making process in the event of an
emergency involving (1-Bromoethyl)cyclohexane.
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Caption: A logical diagram outlining the initial response steps for different types of
emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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